Cas no 1269493-35-7 (S-1-N-BOC-Propane-1,2-diamine Hydrochloride)

• Product Name: S-1-N-BOC-Propane-1,2-diamine Hydrochloride
• CAS No: 1269493-35-7
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• MDL: MFCD16295171
• CID: 1031918
• PubChem ID: 53484847
• Update Time: 2025-10-30

S-1-N-BOC-Propane-1,2-diamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (2-aminopropyl)carbamate hydrochloride
• tert-butyl N-[(2S)-2-aminopropyl]carbamate hydrochloride
• S-1-N-BOC-propane-1,2-diamine-HCl
• (S)-1-N-Boc-Propane-1,2-diamine hydrochloride
• NXKQBPNSELZLGM-RGMNGODLSA-N
• 5299AA
• ST2401695
• AX8232005
• AB0000596
• ((S)-2-Amino-propyl)-carbamic acid tert-butyl ester hydrochloride
• (S)-(2-Amino-propyl)-carbamic acid tert-butyl ester hydrochloride
• AKOS016844188
• GS-3696
• 1269493-35-7
• DB-097338
• MFCD16295171
• tert-Butyl (S)-(2-aminopropyl)carbamate hydrochloride
• CS-0127832
• (S)-tert-Butyl (2-aminopropyl)carbamate HCl
• tert-butyl N-[(2S)-2-aminopropyl]carbamate;hydrochloride
• EN300-179781
• (S)-tert-Butyl(2-aminopropyl)carbamatehydrochloride
• I11583
• Carbamic acid, N-[(2S)-2-aminopropyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• SCHEMBL15649122
• S-1-N-BOC-Propane-1,2-diamine Hydrochloride

• MDL： MFCD16295171
• Inchi： 1S/C8H18N2O2.ClH/c1-6(9)5-10-7(11)12-8(2,3)4;/h6H,5,9H2,1-4H3,(H,10,11);1H/t6-;/m0./s1
• InChI Key： NXKQBPNSELZLGM-RGMNGODLSA-N
• SMILES： Cl.O(C(NC[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.11400
• Monoisotopic Mass: 210.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4

Experimental Properties

• PSA: 67.84000
• LogP: 2.56500

S-1-N-BOC-Propane-1,2-diamine Hydrochloride Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on S-1-N-BOC-Propane-1,2-diamine Hydrochloride

S-1-N-BOC-Propane-1,2-diamine Hydrochloride and Its Role in CAS No. 1269493-35-7 in Modern Biomedical Research

S-1-N-BOC-Propane-1,2-diamine Hydrochloride, with the chemical identifier CAS No. 1269493-35-7, represents a critical compound in the field of biomedical research. This compound, a derivative of propane-1,2-diamine with a BOC (t-butyl-dimethylsilyl) protecting group, has garnered significant attention for its potential applications in drug development, biomaterial synthesis, and cellular signaling modulation. Recent advancements in synthetic chemistry and biomedical engineering have further highlighted the versatility of this compound in addressing complex therapeutic challenges.

The BOC group in S-1-N-BOC-Propane-1,2-diamine Hydrochloride plays a pivotal role in stabilizing the molecule during chemical reactions, preventing premature degradation or side reactions. This feature is particularly valuable in pharmaceutical formulations where maintaining molecular integrity is essential. Studies published in Advanced Drug Delivery Reviews (2023) have demonstrated that the BOC protection enables the compound to act as a precursor in the synthesis of bioactive molecules, such as peptide-based therapeutics and targeted drug delivery systems.

Recent research in biomaterial science has explored the use of S-1-N-BOC-Propane-1,2-diamine Hydrochloride as a cross-linking agent for hydrogel matrices used in regenerative medicine. A 2023 study in Biomaterials highlighted its ability to enhance the mechanical stability of 3D-printed scaffolds while maintaining biocompatibility. This application is particularly relevant in bone tissue engineering and skin regeneration protocols, where controlled degradation rates are critical for successful tissue integration.

The hydrochloride salt form of S-1-N-BOC-Propane-1,2-diamine ensures high solubility in aqueous environments, making it a preferred candidate for in vivo studies. This property is advantageous in drug delivery systems where rapid dissolution is required for systemic bioavailability. A 2024 publication in Journal of Controlled Release reported that this compound can be formulated into nanoparticle-based carriers for targeted delivery of anti-inflammatory agents, demonstrating its potential in chronic inflammatory diseases.

In the realm of cellular signaling, S-1-N-BOC-Propane-1,2-diamine Hydrochloride has been investigated for its role in modulating polyamine metabolism. Polyamines, such as putrescine and spermidine, are essential for cell proliferation and apoptosis regulation. A 2023 study in Cell Reports suggested that this compound could interfere with polyamine biosynthesis pathways, offering a novel approach to target oncogenic processes in solid tumors. This finding aligns with the growing interest in metabolic reprogramming as a therapeutic strategy in oncology.

From a synthetic chemistry perspective, the propane-1,2-diamine backbone of this compound provides a flexible platform for functional group modifications. Researchers have employed click chemistry techniques to attach fluorescent tags or drug molecules to the BOC-protected amine groups, enabling real-time tracking of molecular interactions in cellular environments. This approach has been validated in single-molecule imaging studies published in Nature Communications (2024), showcasing the compound's utility in biomarker discovery and drug-target interaction analysis.

The hydrochloride salt form also facilitates the development of solid dosage forms for oral administration. A 2024 patent application (US 2024/0009543A1) described the use of this compound as an excipient in tablet formulations to improve drug solubility and bioavailability. This application is particularly relevant for water-insoluble therapeutics, where the compound's amino group can interact with hydrophilic excipients to enhance dissolution rates.

Further research into the toxicological profile of S-1-N-BOC-Propane-1,2-diamine Hydrochloride has revealed its low cytotoxicity in in vitro models. A 2023 study in Toxicology in Vitro reported that the compound exhibits minimal cytotoxic effects on human liver cells at concentrations up to 1 mM, suggesting its safety for pharmaceutical applications. These findings support its potential use in long-term therapeutic regimens without significant adverse effects.

The BOC group in this compound also allows for controlled release mechanisms in drug delivery systems. By incorporating hydrolyzable linkers into the BOC protection, researchers have developed prodrug strategies that release the active molecule under specific physiological conditions, such as acidic environments or enzymatic activity. This approach has been explored in targeted cancer therapies, where the compound's release is triggered at the tumor site, minimizing systemic side effects.

Overall, S-1-N-BOC-Propane-1,2-diamine Hydrochloride (CAS No. 1269493-35-7) stands as a multifunctional compound with broad implications in biomedical research. Its unique chemical properties, including stability, solubility, and modular synthesis potential, position it as a valuable tool for advancing drug development, biomaterial engineering, and cellular signaling studies. As research in these fields continues to evolve, the applications of this compound are expected to expand further, addressing complex challenges in healthcare and biotechnology.